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Compound of Interest

Compound Name:
4-Butoxy-3-

methoxybenzohydrazide

CAS No.: 736948-95-1

Cat. No.: B2901256 Get Quote

Executive Summary & Compound Rationale
4-Butoxy-3-methoxybenzohydrazide represents a strategic lipophilic modification of the

vanillic acid hydrazide scaffold. While the parent compound (4-hydroxy-3-

methoxybenzohydrazide) exhibits well-documented antimicrobial activity—particularly against

Mycobacterium species via InhA inhibition—its hydrophilic nature often limits passive diffusion

across the waxy cell walls of mycolic-acid-rich pathogens.

The introduction of the 4-butoxy group serves two critical medicinal chemistry functions:

Enhanced Lipophilicity: Increases the LogP, facilitating permeation through the lipid-rich

outer membranes of Gram-negative bacteria and the mycolic acid layer of Mycobacteria.

Efflux Pump Evasion: Alkoxy-substituted benzohydrazides have been identified as potential

inhibitors of the MATE (Multidrug And Toxic Compound Extrusion) efflux pumps, potentially

restoring sensitivity in resistant strains.

This guide provides a standardized workflow for evaluating the antimicrobial efficacy of this

compound, addressing specific solubility challenges and providing protocols for MIC

determination and time-kill kinetics.
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Physicochemical Properties & Preparation[1][2][3]
[4][5][6][7]
Before initiating biological assays, the compound must be correctly solubilized to prevent

precipitation in aqueous media, which yields false-negative results.

Property Specification Experimental Implication

Molecular Formula C₁₂H₁₈N₂O₃ -

Molecular Weight 238.28 g/mol
Use molarity (µM) for precise

SAR comparisons.

LogP (Predicted) ~2.1 - 2.5
Moderate lipophilicity; requires

organic co-solvent.

Solubility
Low in water; Soluble in

DMSO, MeOH

DMSO is the mandatory

vehicle.

Stability
Hydrazide moiety is

nucleophilic

Avoid aldehyde-containing

buffers (e.g., formalin) to

prevent hydrazone formation.

Protocol: Stock Solution Preparation (10 mM)
Weighing: Accurately weigh 2.38 mg of 4-Butoxy-3-methoxybenzohydrazide.

Solubilization: Dissolve in 1.0 mL of 100% sterile DMSO (Dimethyl Sulfoxide). Vortex for 30

seconds until the solution is perfectly clear.

Sterilization: Do not autoclave. If filtration is necessary, use a 0.22 µm PTFE or Nylon filter

(avoid cellulose acetate which may bind the compound).

Storage: Aliquot into amber tubes (light sensitive) and store at -20°C. Stable for 3 months.

Avoid repeated freeze-thaw cycles.

Assay Workflow Visualization
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The following diagram outlines the logical progression from compound preparation to advanced

mechanistic studies.

Compound: 4-Butoxy-3-methoxybenzohydrazide

Stock Prep: 10mM in DMSO
(Avoid Aldehydes)

Primary Screen: MIC Determination
(Broth Microdilution)

 Dilute to 256 µg/mL

Activity Detected?
(MIC < 64 µg/mL)

Time-Kill Kinetics
(Bactericidal vs. Static)

 Yes

Checkerboard Assay
(Synergy with Antibiotics)

 Yes

Mechanism of Action
(Efflux Inhibition / Membrane)

 Yes

Report Negative
Check Solubility/Purity

 No

Click to download full resolution via product page

Figure 1: Decision tree for antimicrobial profiling. The workflow prioritizes validating activity via

MIC before investing in mechanistic studies.

Protocol A: Minimum Inhibitory Concentration (MIC)
Method: CLSI M07-A10 Broth Microdilution (Adapted for Lipophilic Compounds).

Materials
Media: Cation-Adjusted Mueller-Hinton Broth (CAMHB).
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Organisms:S. aureus (ATCC 29213), E. coli (ATCC 25922), M. smegmatis (mc²155 -

surrogate for TB).

Controls: Ciprofloxacin (General), Isoniazid (Mycobacteria), Vehicle Control (DMSO).

Step-by-Step Procedure
Inoculum Preparation:

Prepare a 0.5 McFarland standard bacterial suspension (~1.5 x 10⁸ CFU/mL) from fresh

overnight culture.

Dilute this suspension 1:100 in CAMHB to achieve a final inoculum of ~5 x 10⁵ CFU/mL.

Plate Setup (96-well, U-bottom):

Column 1 (Negative Control): 100 µL Sterile Media only.

Column 11 (Growth Control): 100 µL Media + Bacteria + 1% DMSO (No drug).

Columns 2-10 (Test): Serial 2-fold dilutions of 4-Butoxy-3-methoxybenzohydrazide.

Note: Start at 256 µg/mL down to 0.5 µg/mL. Ensure final DMSO concentration is ≤ 1%

to prevent solvent toxicity.

Incubation:

Seal plates with breathable film.

General Bacteria: 37°C for 16–20 hours.

Mycobacteria: 37°C for 48–72 hours.

Readout:

Visual: Look for the lowest concentration with no visible turbidity.

Resazurin (Optional): Add 30 µL of 0.01% Resazurin solution; incubate 1-4 hours. Blue =

No Growth (Inhibition); Pink = Growth.
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Critical Analysis Point
Precipitation Check: Due to the butoxy tail, the compound may precipitate at high

concentrations (>128 µg/mL) in aqueous media. If "sediment" is observed in the well but the

supernatant is clear, verify if it is crystal or bacteria by microscopy.

Protocol B: Time-Kill Kinetics
Objective: Determine if the compound is bacteriostatic (inhibits growth) or bactericidal (kills >3

log₁₀).

Setup: Prepare tubes with CAMHB containing the compound at 1x MIC and 4x MIC. Include

a Growth Control (No drug).

Inoculation: Add bacteria to a final density of ~5 x 10⁵ CFU/mL.

Sampling: Remove aliquots at T=0, 2, 4, 8, and 24 hours.

Plating: Serially dilute aliquots in saline and plate on nutrient agar.

Analysis:

Bactericidal: ≥ 3 log₁₀ reduction in CFU/mL compared to the initial inoculum at 24h.

Bacteriostatic: < 3 log₁₀ reduction.

Advanced Mechanism: Efflux Pump Inhibition
Benzohydrazides often synergize with antibiotics by inhibiting efflux pumps.

Checkerboard Assay Protocol:

Matrix: Create an 8x8 matrix in a 96-well plate.

X-axis: Serial dilution of Standard Antibiotic (e.g., Ciprofloxacin).

Y-axis: Serial dilution of 4-Butoxy-3-methoxybenzohydrazide.

Calculation: Calculate the Fractional Inhibitory Concentration (FIC) Index.
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Interpretation:

FIC ≤ 0.5: Synergism (Potentiation).

FIC > 4.0: Antagonism.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Butoxy-3-methoxybenzohydrazide]. BenchChem, [2026]. [Online PDF]. Available at:
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in-antimicrobial-assays]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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